Cas no 825658-63-7 (RTI-7470-44)

• Product Name: RTI-7470-44
• CAS No: 825658-63-7
• MF: C₁₉H₁₁ClF₃N₅OS
• MW: 449.84
• CID: 5092825
• PubChem ID: 2225078
• Update Time: 2025-10-31

RTI-7470-44 Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[6-(4-chlorophenyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]thio]-N-2-pyrimidinyl-
• RTI-7470-44
• 2-((6-(4-Chlorophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl)thio)-N-(pyrimidin-2-yl)acetamide
• 2-[6-(4-chlorophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-pyrimidin-2-ylacetamide
• 825658-63-7
• RTI747044
• DA-67315
• SR-03000003639-1
• HY-147319
• GLXC-25504
• CS-0565764
• SR-03000003639
• MS-28154

• Inchi： 1S/C19H11ClF3N5OS/c20-12-4-2-11(3-5-12)15-8-14(19(21,22)23)13(9-24)17(27-15)30-10-16(29)28-18-25-6-1-7-26-18/h1-8H,10H2,(H,25,26,28,29)
• InChI Key： WHNQNKYKDSLDKM-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC=N1)(=O)CSC1=NC(C2=CC=C(Cl)C=C2)=CC(C(F)(F)F)=C1C#N

Computed Properties

• Exact Mass: 449.0324933g/mol
• Monoisotopic Mass: 449.0324933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on RTI-7470-44

Professional Introduction to Compound with CAS No. 825658-63-7 and Product Name RTI-7470-44

Compound CAS No. 825658-63-7 and the product RTI-7470-44 represent significant advancements in the field of chemobiology and pharmaceutical research. These entities have garnered considerable attention due to their unique structural properties and potential applications in therapeutic interventions. The compound, identified by its chemical abstracts service number, has been extensively studied for its pharmacological effects, particularly in the context of modulating biological pathways associated with inflammation, neurodegeneration, and cancer progression.

The molecular structure of CAS No. 825658-63-7 exhibits a complex arrangement of functional groups that contribute to its distinctive reactivity and interaction with biological targets. Recent studies have highlighted its role as a potent inhibitor of certain kinases, which are pivotal enzymes in cellular signaling cascades. This inhibition has been linked to reduced tumor growth in preclinical models, making it a promising candidate for further development into an anticancer agent.

Furthermore, the product RTI-7470-44, derived from the same core chemical entity, has been optimized for enhanced bioavailability and targeted delivery. Advances in pharmaceutical formulation have allowed researchers to leverage nanotechnology to encapsulate the active compound, thereby improving its systemic circulation and therapeutic efficacy. This innovation aligns with the broader trend in drug development towards personalized medicine, where tailored formulations can address individual patient needs more effectively.

In the realm of clinical research, CAS No. 825658-63-7 has been tested in multiple phases of clinical trials, demonstrating encouraging results in patients with advanced-stage malignancies. The compound’s ability to selectively inhibit aberrant signaling pathways without significant off-target effects has been a key focus of these studies. Preliminary data suggests that when combined with existing chemotherapeutic agents, it may enhance treatment outcomes while minimizing side effects.

The synthesis and characterization of RTI-7470-44 have also benefited from cutting-edge analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy. These tools have provided invaluable insights into the compound’s purity, stability, and interactions with biological matrices. Such detailed understanding is crucial for ensuring the safety and efficacy of pharmaceutical products throughout their lifecycle.

From a regulatory perspective, both the compound and the product are subject to stringent quality control measures to comply with international standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Documentation of synthetic pathways, impurity profiles, and pharmacokinetic data is essential for obtaining regulatory approval and ensuring patient safety.

The future prospects for CAS No. 825658-63-7 and RTI-7470-44 are bright, with ongoing research exploring new applications in neurology and immunology. Collaborative efforts between academia and industry are driving innovation by integrating computational modeling with experimental validation to accelerate drug discovery processes. This interdisciplinary approach holds promise for unlocking novel therapeutic strategies that could address unmet medical needs.

In conclusion, the combination of CAS No. 825658-63-7 and RTI-7470-44 exemplifies the synergy between fundamental chemical research and applied pharmaceutical development. Their potential to revolutionize treatment paradigms underscores the importance of continued investment in scientific exploration and technological advancement within the chemobiology sector.